Cas no 51699-42-4 (Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat)
51699-42-4 structure
Product Name:Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat
CAS No:51699-42-4
MF:C11H13FO3
MW:212.217527151108
CID:5074577
Update Time:2023-08-25
Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Chemical and Physical Properties
Names and Identifiers
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- Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat
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- Inchi: 1S/C11H13FO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6,10,13H,2,7H2,1H3
- InChI Key: AAITWFUEXQRSAI-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(CC(=O)OCC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5
Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Pricemore >>
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Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester |
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| Aaron | AR01Q7WD-1g |
Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester |
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$205.00 | 2025-02-12 |
Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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